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Compound of Interest

Compound Name: Sophoraflavanone |
Cat. No.: B15139084
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Note on Compound Availability: Direct experimental data on the solubility of
Sophoraflavanone I is limited in publicly available literature. However, Sophoraflavanone G, a
closely related prenylated flavonoid also isolated from Sophora species, has been extensively
studied. Due to their structural similarities, the dissolution protocols for Sophoraflavanone G are
considered a reliable starting point for Sophoraflavanone I.

Physicochemical Properties

A comparison of the fundamental properties of Sophoraflavanone | and Sophoraflavanone G.
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Property

Sophoraflavanone |

Sophoraflavanone G

CAS Number

136997-69-8[1]

97938-30-2[2][3][4][5]

Molecular Formula

C39H3809

C25H2806[2][3][4][6]

Molecular Weight

650.71 g/mol [1]

424.5 gimol [2][3][6]

General Class

Prenylated Flavonoid

Prenylated Flavonoid

Storage

-20°C[1]

-20°C[4][5]

Solubility Data

Sophoraflavanones, like many flavonoids, exhibit poor water solubility.[7] Organic solvents are

required for initial dissolution. The following data for Sophoraflavanone G provides a strong

basis for solvent selection for Sophoraflavanone I.

Solvent

Solubility (for
Sophoraflavanone G)

Recommended Use

DMSO (Dimethyl Sulfoxide)

30 mg/mL[8]

Primary choice for stock

solutions.

DMF (Dimethylformamide)

30 mg/mL[8]

Alternative for stock solutions.

Ethanol

20 mg/mL[8]

Can be used, but may have
higher cellular toxicity at

effective concentrations.

Aqueous Media (e.g., PBS,
Cell Culture Media)

Poorly soluble

Not suitable for initial
dissolution. Used for final

dilution of stock solutions.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock

Solution
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This protocol describes the preparation of a 10 mM stock solution of Sophoraflavanone I in
DMSO.

Materials:

e Sophoraflavanone I (MW: 650.71 g/mol )
e Anhydrous, sterile DMSO

 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

» Pipettors and sterile tips

Procedure:

o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass
of Sophoraflavanone | needed:

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
o Mass (mg) = 0.010 mol/L x 0.001 L x 650.71 g/mol x 1000 mg/g = 6.51 mg

e Weigh the compound: Carefully weigh out 6.51 mg of Sophoraflavanone | powder using an
analytical balance and place it into a sterile vial.

o Dissolution: Add 1 mL of sterile DMSO to the vial containing the Sophoraflavanone |
powder.

o Ensure complete dissolution: Securely cap the vial and vortex thoroughly. If necessary,
gently warm the tube to 37°C and use an ultrasonic bath to aid dissolution.[9] Visually
inspect the solution to ensure no particulates are present.

» Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C for short-term storage (1 month) or -80°C for long-
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term storage (up to 6 months).

Protocol 2: Preparation of Working Solutions for Cell
Culture

This protocol describes the dilution of the DMSO stock solution into an aqueous cell culture
medium for in vitro experiments.

Materials:

e 10 mM Sophoraflavanone I stock solution in DMSO (from Protocol 1)
e Pre-warmed sterile cell culture medium (e.g., DMEM, RPMI-1640)

o Sterile tubes and pipette tips

Procedure:

o Determine the final desired concentration: For this example, the target concentration is 10
HM.

» Perform serial dilutions: It is recommended to perform dilutions in a stepwise manner to
prevent precipitation of the compound.

o Intermediate Dilution (Optional but Recommended): First, dilute the 10 mM stock solution
1:100 in pre-warmed culture medium to create a 100 uM intermediate solution. To do this,
add 10 pL of the 10 mM stock to 990 uL of medium.

o Final Dilution: Add the intermediate solution to the final culture volume to achieve the
desired concentration. For example, to prepare 1 mL of 10 uM working solution, add 100
pL of the 100 uM intermediate solution to 900 pL of culture medium.

¢ Final DMSO Concentration: Critically, ensure the final concentration of DMSO in the working
solution is not toxic to the cells. This is typically kept at or below 0.5%.

o Calculation Check: A 1:1000 final dilution of the 100% DMSO stock (10 mM stock to 10 uM
final) results in a 0.1% DMSO concentration, which is well-tolerated by most cell lines.
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o Control Group: Prepare a vehicle control by adding the same final concentration of DMSO
(e.g., 0.1%) without the compound to the cell culture medium.

» Application: Mix the final working solution gently and apply it to the cells immediately.

Visualized Workflows and Pathways
Experimental Workflow: Solution Preparation

Workflow for Sophoraflavanone | Solution Preparation

Stock Solution (10 mM) Working Solution (e.g., 10 pM)
1. Weigh 6.51 mg 2.Add 1 mL 3. Vortex to Dissolve 4. Aliquot & Store 5. Dilute Stock 1:100 6. Perform Final Dilution 7. Apply to Cells
Sophoraflavanone | 100% DMSO at-80°C in Culture Medium to Target Concentration (Final DMSO < 0.5%)

Click to download full resolution via product page

Caption: A step-by-step workflow for preparing Sophoraflavanone | stock and working
solutions.

Signaling Pathway: Inhibition of NF-kB

Sophoraflavanone G has been shown to exert anti-inflammatory effects by interrupting the NF-
KB signaling pathway. It can inhibit the nuclear translocation of the p65 subunit, a key step in
NF-kB activation. This mechanism is likely conserved for Sophoraflavanone I.
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Proposed Inhibition of NF-kB Pathway by Sophoraflavanone |
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Caption: Sophoraflavanone I likely inhibits the NF-kB pathway by blocking p65 translocation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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